Cas no 1096-80-6 (2,3,5-Triphenyltetrazolium Bromide)

• Product Name: 2,3,5-Triphenyltetrazolium Bromide
• CAS No: 1096-80-6
• MF: C₁₉H₁₅BrN₄
• MW: 379.253202676773
• MDL: MFCD00031797
• CID: 137458
• PubChem ID: 87576652
• Update Time: 2025-10-18

2,3,5-Triphenyltetrazolium Bromide Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Triphenyltetrazolium Bromide
• 2,3,5-triphenyl-1H-tetrazol-1-ium,bromide
• 2H-Tetrazolium,2,3,5-triphenyl-, bromide (1:1)
• 2,3,5-Triphenyl-tetrazolium,Bromid
• 2,3,5-triphenyl-tetrazolium,bromide
• 2,3-Diphenyl-5-phenylazotetrazoliumbromid
• TTB
• TTBp.a.
• Ai3-62388
• Einecs 214-144-9
• TETRAZOLIUM RED BROMIDE
• Triphenyltetrazolium bromide
• 2,3,5-triphenyl-2h-tetrazoliubromide
• 2,3,5-Triphenyltetrazoliumbromidep.a.
• 2,3,5-TRIPHENYL-2H-TETRAZOLIUM BROMIDE
• T0814
• SR-01000390734
• SR-01000390734-1
• NS1U1P5FP9
• CS-0441097
• Q27285026
• 2H-Tetrazolium, 2,3,5-triphenyl-, bromide (1:1)
• GNF-Pf-5041
• 2,3,5-triphenyl-2h-tetrazol-3-ium bromide
• 2,3,5-triphenyltetrazol-2-ium;bromide
• DTXSID60892988
• 2H-Tetrazolium, 2,3,5-triphenyl-, bromide
• MFCD00031797
• T71588
• SCHEMBL918163
• UNII-NS1U1P5FP9
• AKOS015911022
• CHEMBL600566
• 1096-80-6
• YZSUTKMFUHJPNB-UHFFFAOYSA-M

• MDL： MFCD00031797
• Inchi： 1S/C19H15N4.BrH/c1-4-10-16(11-5-1)19-20-22(17-12-6-2-7-13-17)23(21-19)18-14-8-3-9-15-18;/h1-15H;1H/q+1;/p-1
• InChI Key： YZSUTKMFUHJPNB-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 378.04800
• Monoisotopic Mass: 299.129672
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 34.6

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: No data available
• Flash Point: No data available
• PSA: 34.59000
• LogP: 0.21500
• Solubility: Not determined

2,3,5-Triphenyltetrazolium Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：UN 1312 4.1/PG 3
• WGK Germany：2
• Safety Instruction： S16; S36/37
• RTECS：DT5095000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• Risk Phrases：R11; R43
• Packing Group：III
• Safety Term：4.1
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 2,3,5-Triphenyltetrazolium Bromide

Introduction to 2,3,5-Triphenyltetrazolium Bromide (CAS No. 1096-80-6)

2,3,5-Triphenyltetrazolium Bromide (CAS No. 1096-80-6) is a well-established chemical compound widely utilized in biomedical research and pharmaceutical development. Its unique structural properties make it a valuable tool in various applications, particularly in the assessment of cellular viability and metabolic activity. This compound has garnered significant attention due to its role in diagnostic assays and its potential in drug discovery processes.

The molecular structure of 2,3,5-Triphenyltetrazolium Bromide (CAS No. 1096-80-6) consists of a tetrazolium ring substituted with three phenyl groups at the 2, 3, and 5 positions, with a bromide counterion. This configuration imparts high stability and reactivity characteristics that are exploited in biochemical assays. The compound is particularly known for its ability to be reduced by viable cells to form water-insoluble formazan crystals, which can be quantified spectrophotometrically.

In recent years, 2,3,5-Triphenyltetrazolium Bromide (CAS No. 1096-80-6) has been extensively studied for its applications in the field of cancer research. Researchers have leveraged its properties to develop assays that measure tumor growth and response to therapy. The ability of this compound to differentiate between viable and non-viable cells makes it an indispensable tool in evaluating the efficacy of new anticancer agents. Studies have demonstrated its utility in high-throughput screening (HTS) platforms, where rapid assessment of drug candidates is crucial.

Moreover, 2,3,5-Triphenyltetrazolium Bromide (CAS No. 1096-80-6) has found applications beyond oncology. It has been utilized in studies focusing on neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to assess mitochondrial function in neurons has provided valuable insights into the pathophysiology of these conditions. Recent research has highlighted its role in identifying compounds that can protect against neurotoxicity and promote neuronal survival.

The compound's versatility extends to cardiovascular research as well. 2,3,5-Triphenyltetrazolium Bromide (CAS No. 1096-80-6) has been employed to evaluate myocardial viability following ischemia and reperfusion injury. Its use in these models has contributed to a better understanding of cardiac protection mechanisms and the development of novel therapeutic strategies.

Advances in analytical techniques have further enhanced the utility of 2,3,5-Triphenyltetrazolium Bromide (CAS No. 1096-80-6). High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled more precise characterization of this compound and its derivatives. These techniques have been instrumental in studying metabolic pathways influenced by this compound, providing a deeper understanding of its biological effects.

Recent publications have explored the use of 2,3,5-Triphenyltetrazolium Bromide (CAS No. 1096-80-6) in combination with other biomarkers to improve diagnostic accuracy. For instance, its use alongside lactate dehydrogenase (LDH) release assays has provided a more comprehensive assessment of cell injury in various experimental models. This multimodal approach has enhanced the reliability of results obtained from cell-based assays.

The synthesis and purification of 2,3,5-Triphenyltetrazolium Bromide (CAS No. 1096-80-6) have also seen advancements aimed at improving yield and purity. New synthetic routes have been developed that minimize side reactions and enhance scalability. These improvements have made the compound more accessible for research purposes, facilitating further exploration of its potential applications.

In conclusion,2,3,5-Triphenyltetrazolium Bromide (CAS No. 1096-80-6) remains a cornerstone in biomedical research due to its versatility and reliability. Its applications span multiple fields, from cancer research to neurodegenerative diseases and cardiovascular studies. As research methodologies continue to evolve,2,3,5-Triphenyltetrazolium Bromide (CAS No. 1096-80-6) will undoubtedly continue to play a pivotal role in advancing our understanding of cellular processes and developing innovative therapeutic strategies.